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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzohydrazide

Cat. No.: B118600 Get Quote

An Introduction to a Niche Benzohydrazide Derivative

4-Bromo-3-methylbenzohydrazide is a substituted aromatic hydrazine derivative. While its

specific discovery and a detailed historical account are not extensively documented in publicly

available scientific literature, its structural class—benzohydrazides—has been a subject of

significant interest in medicinal and materials chemistry. This guide provides a comprehensive

overview of the available technical information on 4-Bromo-3-methylbenzohydrazide,

including its synthesis, properties, and potential applications based on the broader

understanding of related compounds.

Physicochemical Properties
Quantitative data for 4-Bromo-3-methylbenzohydrazide is limited. The following table

summarizes its basic identifiers and computed properties.
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Property Value Source

Molecular Formula C₈H₉BrN₂O PubChem[1]

Molecular Weight 229.07 g/mol Appchem[2]

CAS Number 148672-43-9 Appchem[2]

Predicted XlogP 1.5 PubChem[1]

Predicted Hydrogen Bond

Donor Count
2 -

Predicted Hydrogen Bond

Acceptor Count
2 -

Predicted Rotatable Bond

Count
1 -

Synthesis and Characterization
While a specific, detailed experimental protocol for the first synthesis of 4-Bromo-3-
methylbenzohydrazide is not readily available in the literature, a general and widely accepted

method for the synthesis of benzohydrazides can be applied. This typically involves a two-step

process starting from the corresponding benzoic acid.

Experimental Protocol: General Synthesis of
Benzohydrazides
This protocol is a generalized procedure based on common organic chemistry practices for the

synthesis of benzohydrazides from their corresponding benzoic acids.

Step 1: Esterification of 4-Bromo-3-methylbenzoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-bromo-3-methylbenzoic acid in an excess of methanol.

Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the

mixture.
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Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

excess methanol under reduced pressure.

Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a

saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine

wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain

the methyl 4-bromo-3-methylbenzoate.

Step 2: Hydrazinolysis of Methyl 4-Bromo-3-methylbenzoate

Reaction Setup: Dissolve the methyl 4-bromo-3-methylbenzoate obtained in the previous

step in a suitable solvent such as ethanol in a round-bottom flask.

Addition of Hydrazine: Add an excess of hydrazine hydrate to the solution.

Reaction: Heat the reaction mixture to reflux for several hours. The formation of a precipitate

may be observed.

Isolation: Cool the reaction mixture to room temperature. If a precipitate has formed, collect it

by filtration. If not, the solvent can be removed under reduced pressure.

Purification: The crude 4-Bromo-3-methylbenzohydrazide can be purified by

recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to

yield the final product.

Characterization
The synthesized 4-Bromo-3-methylbenzohydrazide would typically be characterized using

the following spectroscopic methods:

¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and arrangement of

protons in the molecule.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the

compound.
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FTIR (Fourier-Transform Infrared Spectroscopy): To identify the characteristic functional

groups, such as the N-H, C=O, and C-Br bonds.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.

Potential Applications and Research Directions
While specific biological activity or mechanism of action studies for 4-Bromo-3-
methylbenzohydrazide are not prominent in the literature, the broader class of

benzohydrazides and their derivatives (hydrazones) are known to exhibit a wide range of

biological activities. These include antimicrobial, antifungal, anticonvulsant, anti-inflammatory,

and anticancer properties.[3] The presence of the bromo and methyl substituents on the

benzene ring of 4-Bromo-3-methylbenzohydrazide could modulate its biological activity and

pharmacokinetic properties compared to other substituted benzohydrazides.

The primary amine group of the hydrazide moiety is a key functional group that can readily

react with aldehydes and ketones to form hydrazones. This chemical reactivity allows for the

facile synthesis of a diverse library of derivatives for biological screening.

Logical Workflow for Synthesis
The synthesis of 4-Bromo-3-methylbenzohydrazide follows a logical progression from the

corresponding carboxylic acid. This workflow can be visualized as follows:

Starting Material Step 1: Esterification Intermediate Step 2: Hydrazinolysis Final Product

4-Bromo-3-methylbenzoic Acid Esterification
(Methanol, Acid Catalyst) Methyl 4-bromo-3-methylbenzoate Hydrazinolysis

(Hydrazine Hydrate) 4-Bromo-3-methylbenzohydrazide

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Bromo-3-methylbenzohydrazide.

Conclusion
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4-Bromo-3-methylbenzohydrazide is a chemical compound for which detailed historical and

experimental data is not widely available. However, based on the well-established chemistry of

benzohydrazides, its synthesis and potential for derivatization are clear. Future research on this

compound could focus on its synthesis, full characterization, and the exploration of its

biological activities, potentially leading to the discovery of new therapeutic agents. The lack of

extensive prior research presents an opportunity for novel investigations into the properties and

applications of this specific substituted benzohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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